2-Methylpyrazine
2-Methylpyrazine
Methylpyrazine, also known as fema 3309, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. Methylpyrazine exists as a solid, soluble (in water), and a moderately basic compound (based on its pKa). Methylpyrazine has been primarily detected in feces. Within the cell, methylpyrazine is primarily located in the cytoplasm. Methylpyrazine is a chocolate, cocoa, and green tasting compound that can be found in a number of food items such as milk and milk products, kohlrabi, nuts, and cocoa and cocoa products. This makes methylpyrazine a potential biomarker for the consumption of these food products.
Methylpyrazine is a member of pyrazines.
Methylpyrazine is a member of pyrazines.
Brand Name:
Vulcanchem
CAS No.:
109-08-0
VCID:
VC0048319
InChI:
InChI=1S/C5H6N2/c1-5-4-6-2-3-7-5/h2-4H,1H3
SMILES:
CC1=NC=CN=C1
Molecular Formula:
C5H6N2
Molecular Weight:
94.11 g/mol
2-Methylpyrazine
CAS No.: 109-08-0
Reference Standards
VCID: VC0048319
Molecular Formula: C5H6N2
Molecular Weight: 94.11 g/mol
| CAS No. | 109-08-0 |
|---|---|
| Product Name | 2-Methylpyrazine |
| Molecular Formula | C5H6N2 |
| Molecular Weight | 94.11 g/mol |
| IUPAC Name | 2-methylpyrazine |
| Standard InChI | InChI=1S/C5H6N2/c1-5-4-6-2-3-7-5/h2-4H,1H3 |
| Standard InChIKey | CAWHJQAVHZEVTJ-UHFFFAOYSA-N |
| SMILES | CC1=NC=CN=C1 |
| Canonical SMILES | CC1=NC=CN=C1 |
| Boiling Point | 137.0 °C |
| Density | d204 1.03 1.007-1.033 |
| Melting Point | -29.0 °C -29 °C -29°C |
| Physical Description | Liquid colourless to slightly yellow liquid with a nutty, cocoa-like odou |
| Description | Methylpyrazine, also known as fema 3309, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. Methylpyrazine exists as a solid, soluble (in water), and a moderately basic compound (based on its pKa). Methylpyrazine has been primarily detected in feces. Within the cell, methylpyrazine is primarily located in the cytoplasm. Methylpyrazine is a chocolate, cocoa, and green tasting compound that can be found in a number of food items such as milk and milk products, kohlrabi, nuts, and cocoa and cocoa products. This makes methylpyrazine a potential biomarker for the consumption of these food products. Methylpyrazine is a member of pyrazines. |
| Solubility | 10.62 M 1000 mg/mL at 20 °C soluble in water and oils miscible at room temperature (in ethanol) |
| Synonyms | Methyl-pyrazine; 2-Methyl-1,4-diazine; 2-Methylpyrazine; Methylpyrazine; Monomethylpyrazine; NSC 30412; NSC 49138 |
| Vapor Pressure | 8.06 mmHg |
| PubChem Compound | 7976 |
| Last Modified | Nov 11 2021 |
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